Cas no 1498076-29-1 (n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide)

• Product Name: n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide
• CAS No: 1498076-29-1
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 6189309
• PubChem ID: 66196739
• Update Time: 2025-06-27

n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide
• CS-0293324
• 1498076-29-1
• AKOS015540029
• EN300-712109

• Inchi： 1S/C10H20N4O/c1-2-12-10(15)14-7-9(8-14)13-5-3-11-4-6-13/h9,11H,2-8H2,1H3,(H,12,15)
• InChI Key： RSDCZJXDTPGPOE-UHFFFAOYSA-N
• SMILES： O=C(NCC)N1CC(C1)N1CCNCC1

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide

Introduction to n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide (CAS No. 1498076-29-1)

n-Ethyl-3-(piperazin-1-yl)azetidine-1-carboxamide, also known by its CAS registry number CAS No. 1498076-29-1, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes an azetidine ring, a piperazine moiety, and a carboxamide group. The combination of these functional groups makes it a promising candidate for various applications in pharmaceuticals and related fields.

The azetidine ring, a four-membered cyclic amine, is a key structural element of this compound. It contributes to the molecule's rigidity and potential bioactivity. The piperazine group, on the other hand, is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The carboxamide group further enhances the compound's pharmacological properties by improving solubility and stability.

Recent studies have highlighted the potential of n-Ethyl-3-(piperazin-1-y)l)azetidine-carboxamide as a modulator of certain biological pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific enzyme targets, making it a candidate for the development of novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for research purposes.

The application of CAS No. 1498076-29-1 extends beyond drug discovery. Its structural versatility allows it to serve as an intermediate in the synthesis of more complex molecules with diverse biological activities. For example, derivatives of this compound have been explored for their potential in treating neurodegenerative diseases and cancer.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.